Cas no 89050-49-7 (Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester)
89050-49-7 structure
Product Name:Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester
CAS No:89050-49-7
MF:C18H18O4S2
MW:362.463122844696
CID:614353
PubChem ID:13213115
Update Time:2025-04-19
Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester
- ethyl 3-[(4-ethoxycarbonylphenyl)disulfanyl]benzoate
- DTXSID90528420
- Ethyl 3-{[4-(ethoxycarbonyl)phenyl]disulfanyl}benzoate
- 89050-49-7
-
- Inchi: 1S/C18H18O4S2/c1-3-21-17(19)13-8-10-15(11-9-13)23-24-16-7-5-6-14(12-16)18(20)22-4-2/h5-12H,3-4H2,1-2H3
- InChI Key: ULSXQQYRPXHUJG-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(C(=O)OCC)=C1)SC1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 362.06465140g/mol
- Monoisotopic Mass: 362.06465140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 103Ų
Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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